Cas no 849818-58-2 (6-(Trifluoromethyl)quinoline-2-carboxylic acid)

6-(Trifluoromethyl)quinoline-2-carboxylic acid structure
849818-58-2 structure
Product Name:6-(Trifluoromethyl)quinoline-2-carboxylic acid
CAS No:849818-58-2
MF:C11H6F3NO2
MW:241.166053295135
MDL:MFCD11108691
CID:1016256
PubChem ID:11160820
Update Time:2025-04-20

6-(Trifluoromethyl)quinoline-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 6-(Trifluoromethyl)quinoline-2-carboxylic acid
    • CS-0099699
    • SB69972
    • A849925
    • 2-Quinolinecarboxylic acid, 6-(trifluoromethyl)-
    • MFCD11108691
    • SCHEMBL1285735
    • ZIB81858
    • DTXSID40457312
    • UNII-AP914NOO4G
    • J-518139
    • 6-(trifluoromethyl)quinoline-2-carboxylic acid,99%
    • AMY26311
    • AS-30847
    • FT-0725628
    • 6-(trifluoromethyl)quinoline-2-carboxylicAcid
    • 849818-58-2
    • Torcetrapib metabolite M4
    • AKOS022172138
    • AP914NOO4G
    • 6-Trifluoromethyl-quinoline-2-carboxylic acid
    • 6-(Trifluoromethyl)-2-quinolinecarboxylic acid
    • DB-011845
    • MDL: MFCD11108691
    • Inchi: 1S/C11H6F3NO2/c12-11(13,14)7-2-4-8-6(5-7)1-3-9(15-8)10(16)17/h1-5H,(H,16,17)
    • InChI Key: LSVFVSVUKCIBHC-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC2C(=CC=C(C(=O)O)N=2)C=1)(F)F

Computed Properties

  • Exact Mass: 241.03506292g/mol
  • Monoisotopic Mass: 241.03506292g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 50.2Ų

Experimental Properties

  • Density: 1.8±0.1 g/cm3
  • Boiling Point: 212.7±35.0 °C at 760 mmHg
  • Flash Point: 82.4±25.9 °C
  • Vapor Pressure: 0.2±0.4 mmHg at 25°C

6-(Trifluoromethyl)quinoline-2-carboxylic acid Security Information

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